![molecular formula C24H16FN3O2 B1154933 Unii-2DC7C24rqx](/img/structure/B1154933.png)
Unii-2DC7C24rqx
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
FUB-NPB-22 is used in various scientific research applications, including:
Chemistry: As a reference standard for analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).
Biology: Studying the interaction of synthetic cannabinoids with cannabinoid receptors.
Medicine: Investigating the potential therapeutic effects and toxicological properties of synthetic cannabinoids.
Industry: Quality control and forensic analysis of synthetic cannabinoids in various products.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of FUB-NPB-22 involves the esterification of 1-[(4-fluorophenyl)methyl]-1H-indazole-3-carboxylic acid with 8-hydroxyquinoline. The reaction typically requires a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane .
Industrial Production Methods
the general approach would involve scaling up the laboratory synthesis process, ensuring proper handling and safety measures due to the compound’s potential toxicity .
Chemical Reactions Analysis
Types of Reactions
FUB-NPB-22 can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of quinolinyl and indazole derivatives.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4), resulting in the reduction of the ester group to an alcohol.
Substitution: Nucleophilic substitution reactions can occur at the fluorobenzyl group, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.
Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents.
Major Products Formed
Oxidation: Quinolinyl and indazole derivatives.
Reduction: Alcohol derivatives.
Substitution: Substituted fluorobenzyl derivatives.
Comparison with Similar Compounds
Similar Compounds
NPB-22: The parent compound of FUB-NPB-22, with a pentyl side chain instead of a 4-fluorobenzyl group.
FUB-PB-22: Another analog with a similar structure but different side chains.
5-fluoro NIN: A related compound with a different substitution pattern.
Uniqueness
FUB-NPB-22 is unique due to its specific substitution of the pentyl side chain with a 4-fluorobenzyl group, which may result in distinct pharmacological properties and interactions with cannabinoid receptors compared to its analogs .
Properties
Molecular Formula |
C24H16FN3O2 |
---|---|
Molecular Weight |
397.4 |
IUPAC Name |
quinolin-8-yl 1-[(4-fluorophenyl)methyl]indazole-3-carboxylate |
InChI |
InChI=1S/C24H16FN3O2/c25-18-12-10-16(11-13-18)15-28-20-8-2-1-7-19(20)23(27-28)24(29)30-21-9-3-5-17-6-4-14-26-22(17)21/h1-14H,15H2 |
InChI Key |
NYHGKZZRRCVGAU-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=NN2CC3=CC=C(C=C3)F)C(=O)OC4=CC=CC5=C4N=CC=C5 |
Appearance |
Assay:≥95%A crystalline solid |
synonyms |
Quinolin-8-yl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.